Cas no 1012918-21-6 (N-(3-iodobenzyl)(phenyl)methanamine)

• Product Name: N-(3-iodobenzyl)(phenyl)methanamine
• CAS No: 1012918-21-6
• MF: C₁₄H₁₄IN
• MW: 323.172135829926
• CID: 2109746
• Update Time: 2023-11-19

N-(3-iodobenzyl)(phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-(3-iodobenzyl)(phenyl)methanamine
• Benzyl-(3-iodo-benzyl)-amine
• AOSOBQKVRZFOHZ-UHFFFAOYSA-N
• CID 90133790
• Benzenemethanamine, 3-iodo-N-(phenylmethyl)-

• Inchi： 1S/C14H14IN/c15-14-8-4-7-13(9-14)11-16-10-12-5-2-1-3-6-12/h1-9,16H,10-11H2
• InChI Key： AOSOBQKVRZFOHZ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CNCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 3.3
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• Boiling Point: 377.1±30.0 °C(Predicted)
• pka: 8.20±0.20(Predicted)